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Abstract
This technical guide provides a comprehensive overview of the key physicochemical properties

of 1,5-dimethoxypentane (CAS No: 111-89-7), specifically its boiling point and density. This

document outlines the standard experimental methodologies for the determination of these

properties, intended to support laboratory research and development activities. All quantitative

data is presented in a clear, tabular format, and a logical workflow for property determination is

provided as a visual diagram.

Introduction
1,5-Dimethoxypentane, also known as pentamethylene glycol dimethyl ether, is an aliphatic

diether with the chemical formula C7H16O2.[1] Its utility in various chemical processes

necessitates accurate data regarding its physical properties. Boiling point and density are

fundamental parameters crucial for process design, purification, reaction monitoring, and

ensuring the quality and purity of materials in research and manufacturing. This guide serves

as a centralized resource for these critical data points and the standardized methods for their

verification.
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The essential physical properties of 1,5-dimethoxypentane are summarized below. The data

presented are collated from publicly available scientific literature and chemical supplier

specifications.

Table 1: Physical Properties of 1,5-Dimethoxypentane

Property Value Conditions Reference(s)

Boiling Point 161 °C
At standard

atmospheric pressure
[2][3][4]

155 °C Not specified [5]

Density 0.843 g/mL At 25 °C [2][3][4]

Molecular Weight 132.20 g/mol [2][6]

Molecular Formula C7H16O2 [1]

Experimental Protocols
The following sections detail the standard laboratory procedures for the determination of boiling

point and density for a liquid organic compound such as 1,5-dimethoxypentane.

Boiling Point Determination via Simple Distillation
This method is suitable for determining the boiling point of a liquid by distillation, a process that

also serves to purify the substance.[7][8] It is appropriate when a sufficient quantity of the

sample (typically >5 mL) is available.[1][6]

Apparatus:

Distillation flask

Condenser

Receiving flask

Thermometer (-10 to 200 °C range)
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Heating mantle or sand bath

Boiling chips or magnetic stir bar

Clamps and stand

Procedure:

Assembly: Assemble the simple distillation apparatus, ensuring all glass joints are securely

clamped. The thermometer bulb should be positioned so that its top is level with the bottom

of the side-arm leading to the condenser.[4]

Sample Preparation: Place approximately 10-15 mL of 1,5-dimethoxypentane into the

distillation flask. Add a few boiling chips to ensure smooth boiling.

Heating: Begin gently heating the distillation flask. The liquid will start to boil, and its vapor

will rise.

Equilibrium: As the vapor reaches the thermometer, the temperature reading will rise sharply

and then stabilize. This stable temperature, observed when the vapor is continuously

condensing on the thermometer bulb and dripping into the condenser, is the boiling point.[8]

Data Recording: Record the temperature at which a steady distillation rate (e.g., 1-2 drops

per second) is maintained.[8] Also, record the ambient atmospheric pressure, as boiling point

is pressure-dependent.[6]

Completion: Stop heating once a small amount of liquid remains in the distillation flask to

avoid distilling to dryness.

Density Determination via Pycnometer
The pycnometer method is a highly precise technique for determining the density of a liquid by

measuring the mass of a precisely known volume.[2][9][10]

Apparatus:

Pycnometer (specific gravity bottle) of a known volume (e.g., 10 mL or 25 mL)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.benchchem.com/product/b089389?utm_src=pdf-body
https://www.alfa-chemistry.com/resources/distillation-and-determination-of-boiling-point.html
https://www.alfa-chemistry.com/resources/distillation-and-determination-of-boiling-point.html
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://fiveable.me/key-terms/intro-college-physics/pycnometer
https://www.fpharm.uniba.sk/fileadmin/faf/Pracoviska-subory/KFCHL/ENG/lectures/Physics/AP_3__DENSITY_PYCNOMETER_23.09.19_po_oprave.pdf
https://www.che.utah.edu/academic_program/projects_lab/pycnometer/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089389?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Analytical balance (accurate to ±0.0001 g)

Constant temperature water bath

Pasteur pipette

Procedure:

Calibration (Determination of Pycnometer Volume):

Thoroughly clean and dry the pycnometer and its stopper.

Weigh the empty, dry pycnometer with its stopper on an analytical balance (m₀).[5]

Fill the pycnometer with deionized water of a known temperature (e.g., 25 °C). Insert the

stopper, allowing excess water to exit through the capillary.

Place the filled pycnometer in a constant temperature water bath set to the desired

temperature (25 °C) to allow for thermal equilibration.

Remove the pycnometer, carefully dry the exterior, and weigh it (m₁).

Calculate the volume of the pycnometer (V) using the known density of water (ρ_water) at

that temperature: V = (m₁ - m₀) / ρ_water.[5]

Measurement of 1,5-Dimethoxypentane Density:

Empty and thoroughly dry the calibrated pycnometer.

Fill the pycnometer with 1,5-dimethoxypentane.

Repeat the thermal equilibration step in the constant temperature water bath (25 °C).

Carefully dry the exterior and weigh the pycnometer filled with the sample (m₂).

Calculate the mass of the sample: m_sample = m₂ - m₀.

Calculate the density of the sample (ρ_sample) using the formula: ρ_sample = m_sample /

V.
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Visualization of Experimental Workflow
The logical sequence for determining the physicochemical properties of 1,5-
dimethoxypentane is outlined in the diagram below. This workflow starts with sample

acquisition and branches into the parallel determination of boiling point and density, culminating

in the final reporting of the characterized properties.

Acquire 1,5-Dimethoxypentane Sample

Boiling Point Determination
(Simple Distillation)

Density Determination
(Pycnometer)

Assemble Distillation Apparatus

Heat Sample & Record
Stable Vapor Temperature

Boiling Point Data

Final Report with
Characterized Properties

Calibrate Pycnometer Volume
with Deionized Water

Measure Mass of Sample
in Calibrated Pycnometer at 25°C

Density Data

Click to download full resolution via product page

Caption: Workflow for the determination of boiling point and density.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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